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Compound of Interest

Compound Name: GNE-140 racemate

Cat. No.: B2503684 Get Quote

Application Notes and Protocols: GNE-140
Racemate
Introduction
GNE-140 racemate is a potent and specific inhibitor of Lactate Dehydrogenase A (LDHA), a

critical enzyme in the glycolytic pathway.[1][2][3] LDHA catalyzes the conversion of pyruvate to

lactate, a hallmark of aerobic glycolysis in many cancer cells, often referred to as the "Warburg

effect".[2][3] By inhibiting LDHA, GNE-140 racemate disrupts cancer cell metabolism, leading

to reduced proliferation, motility, and invasion in various cancer models, including breast and

pancreatic cancer.[1][4] These application notes provide detailed protocols for the

solubilization, stock solution preparation, and application of GNE-140 racemate in common in

vitro assays.

Physicochemical Properties
Property Value Reference

Molecular Formula C₂₅H₂₃ClN₂O₃S₂ [1][5]

Molecular Weight 499.05 g/mol [1]

CAS Number 1802977-61-2 [1][5]

Appearance Powder [1]
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Solubility and Stock Solution Preparation
GNE-140 racemate exhibits limited solubility in aqueous solutions but is soluble in organic

solvents like Dimethyl Sulfoxide (DMSO).[1] It is crucial to use fresh, anhydrous DMSO, as

moisture can significantly reduce the compound's solubility.[1][6]

Solubility Data

Solvent Concentration Notes

DMSO 8 mg/mL (16.03 mM) [1]

DMSO 20 mg/mL (40.08 mM) Requires sonication.[3]

Water Insoluble [1][6]

Ethanol Insoluble [1][6]

Protocol 1: Preparation of GNE-140 Racemate Stock
Solution
Materials:

GNE-140 racemate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Procedure:

Equilibrate the GNE-140 racemate vial to room temperature before opening.

Weigh the desired amount of GNE-140 racemate powder in a sterile tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., for an 8 mg/mL stock solution, add 1 mL of DMSO to 8 mg of GNE-140).
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Vortex the solution thoroughly to dissolve the compound. If precipitation occurs, sonication or

gentle warming in a water bath (up to 50°C) can aid dissolution.[3][6]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[3][7]

Storage and Stability:

Powder: Store at -20°C for up to 3 years.[1]

Stock Solution in DMSO:

Store at -80°C for up to 1 year.[1]

Store at -20°C for up to 1 month.[1]

Signaling Pathway of GNE-140 Action and
Resistance
GNE-140 targets a key step in cellular metabolism. The diagrams below illustrate its

mechanism of action and a described pathway of acquired resistance.
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GNE-140 inhibits LDHA, blocking lactate production.
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Acquired resistance to GNE-140 involves AMPK-mTOR-S6K activation.

Protocol 2: In Vitro Cell Proliferation Assay
This protocol describes a typical workflow for assessing the effect of GNE-140 on cancer cell

proliferation using a luminescence-based viability assay like CellTiter-Glo®.

Materials:

Cancer cell line of interest (e.g., MIA PaCa-2)
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Complete cell culture medium (e.g., RPMI, 5% FBS)[6]

GNE-140 racemate stock solution in DMSO

384-well clear-bottom plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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